Cas no 850429-66-2 (N-Isopropyl 3-Bromo-4-Methylbenzenesulfonamide)

• Product Name: N-Isopropyl 3-Bromo-4-Methylbenzenesulfonamide
• CAS No: 850429-66-2
• MF: C₁₀H₁₄BrNO₂S
• MW: 292.192660808563
• MDL: MFCD07363831
• CID: 722274
• PubChem ID: 7213291
• Update Time: 2024-10-26

N-Isopropyl 3-Bromo-4-Methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-bromo-4-methyl-N-(1-methylethyl)-
• 3-bromo-4-methyl-N-propan-2-ylbenzenesulfonamide
• 3-bromo-N-isopropyl-4-methylbenzenesulfonamide
• N-ISOPROPYL 3-BROMO-4-METHYLBENZENESULFONAMIDE
• N-ISOPROPYL 3-BROMO-4-METHYLBENZENESULFONAMIDE USP/EP/BP
• N-Isopropyl-3-bromo-4-methylbenzenesulfonamide
• CS-0211774
• MFCD07363831
• BS-25907
• AB30858
• AKOS015834632
• N-Isopropyl3-bromo-4-methylbenzenesulfonamide
• DTXSID80428440
• IULLSDDLCCOZFR-UHFFFAOYSA-N
• 850429-66-2
• SCHEMBL1368170
• N-Isopropyl 3-Bromo-4-Methylbenzenesulfonamide

• MDL： MFCD07363831
• Inchi： 1S/C10H14BrNO2S/c1-7(2)12-15(13,14)9-5-4-8(3)10(11)6-9/h4-7,12H,1-3H3
• InChI Key： IULLSDDLCCOZFR-UHFFFAOYSA-N
• SMILES： C1(S(NC(C)C)(=O)=O)=CC=C(C)C(Br)=C1

Computed Properties

• Exact Mass: 290.99300
• Monoisotopic Mass: 290.992862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 2.7

Experimental Properties

• Density: 1.419
• Boiling Point: 369.8°C at 760 mmHg
• Flash Point: 177.5°C
• Refractive Index: 1.548
• PSA: 54.55000
• LogP: 3.91590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds